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Compound of Interest

Compound Name: cis-11-Methyl-2-dodecenoic acid

Cat. No.: B043719 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is paramount. This guide provides a detailed, step-

by-step procedure for the proper disposal of cis-11-Methyl-2-dodecenoic acid, a compound

recognized for its role in microbial communication and as a potential therapeutic target.

Adherence to these protocols is essential for personnel safety and environmental protection.

Hazard Profile and Safety Summary
cis-11-Methyl-2-dodecenoic acid presents several hazards that must be understood prior to

handling and disposal. It is crucial to consult the Safety Data Sheet (SDS) for detailed

information.
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Hazard Classification Description GHS Hazard Statement(s)

Skin Irritation
Causes skin irritation upon

contact.
H315

Eye Irritation Causes serious eye irritation. H319

Aquatic Hazard (Chronic)
Toxic to aquatic life with long-

lasting effects.[1][2]
H411

Flammability

As a solution in methyl

acetate, it is a highly

flammable liquid and vapor.[3]

H225

Specific Target Organ Toxicity
May cause drowsiness or

dizziness.[3]
H336

This table summarizes data from multiple sources. Always refer to the specific SDS provided by

your supplier for the most accurate information.

Experimental Protocol: Disposal of cis-11-Methyl-2-
dodecenoic Acid
This protocol outlines the necessary steps for the safe collection, storage, and disposal of cis-
11-Methyl-2-dodecenoic acid waste in a laboratory setting.

Objective: To safely manage and dispose of cis-11-Methyl-2-dodecenoic acid and its

contaminated materials in compliance with environmental regulations.

Materials:

Appropriate chemical waste container (glass or compatible plastic, with a screw-top cap).

Hazardous waste labels.

Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves (e.g.,

nitrile), lab coat.

Fume hood.
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Secondary containment bin.

Spill kit with absorbent material.

Procedure:

Step 1: Personal Protective Equipment (PPE) and Preparation 1.1. Before handling the

chemical, put on all required PPE, including safety goggles, a lab coat, and chemical-resistant

gloves. 1.2. Conduct all waste handling and transfers within a certified chemical fume hood to

minimize inhalation exposure.[3] 1.3. Prepare a designated hazardous waste accumulation

area in your laboratory. This area should be away from drains and high-traffic zones.

Step 2: Waste Segregation and Collection 2.1. Do not dispose of cis-11-Methyl-2-dodecenoic
acid down the sink or in regular trash. Due to its aquatic toxicity, this is strictly prohibited.[1][2]

2.2. Designate a specific, compatible hazardous waste container for cis-11-Methyl-2-
dodecenoic acid waste. If it is in a solvent, segregate it as flammable liquid waste. 2.3. Collect

all waste, including pure compound, solutions, and the first rinse of any emptied containers, in

this designated container. 2.4. Solid waste contaminated with the chemical (e.g., gloves,

absorbent paper, pipette tips) should be collected in a separate, clearly labeled, sealed plastic

bag and disposed of as solid hazardous waste.

Step 3: Container Management and Labeling 3.1. Ensure the waste container is in good

condition, free from leaks, and has a secure, screw-top cap. Keep the container closed at all

times except when adding waste. 3.2. Immediately label the waste container with a hazardous

waste tag. The label must include:

The words "Hazardous Waste."
The full chemical name: "cis-11-Methyl-2-dodecenoic acid" and any solvents present with
their approximate concentrations.
The specific hazards (e.g., "Flammable," "Irritant," "Aquatic Toxin").
The accumulation start date (the date the first drop of waste is added).
The name of the principal investigator and laboratory location. 3.3. Do not fill the container
beyond 90% capacity to allow for vapor expansion.

Step 4: Temporary Storage in the Laboratory 4.1. Store the sealed and labeled waste container

in a designated satellite accumulation area. 4.2. Place the liquid waste container within a

larger, chemically resistant secondary containment bin to prevent the spread of material in case
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of a leak. 4.3. Segregate the waste from incompatible materials, such as strong oxidizing

agents or bases.

Step 5: Arranging for Final Disposal 5.1. Monitor the accumulation start date and the volume of

waste. Do not exceed regulatory time and volume limits for satellite accumulation (e.g., in the

U.S., typically up to one year or until the container is full, whichever comes first). 5.2. Contact

your institution's Environmental Health and Safety (EHS) department to schedule a pickup for

the hazardous waste. 5.3. Follow all institutional procedures for waste pickup, which may

include completing online forms or transporting the sealed container to a central collection

point.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of cis-11-Methyl-2-
dodecenoic acid.
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Caption: Workflow for the safe disposal of cis-11-Methyl-2-dodecenoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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